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Compound of Interest

Compound Name: 3,5-Dibromo-2-chlorobenzoic acid

CAS No.: 27003-05-0

Cat. No.: B1296663

Get Quote

Executive Summary & Strategic Importance
3,5-Dibromo-2-chlorobenzoic acid (CAS: 27003-05-0) is a critical halogenated aromatic

scaffold used in the synthesis of agrochemicals and pharmaceutical intermediates.[1] Its unique

substitution pattern—a carboxylic acid flanked by a chlorine at the ortho position and bromines

at the meta positions—provides specific steric and electronic properties essential for

downstream coupling reactions (e.g., Suzuki-Miyaura cross-couplings).

However, commercial sourcing of this intermediate presents significant quality risks. The

synthesis typically involves the bromination of 2-chlorobenzoic acid.[2] Incomplete reaction

leads to the persistence of mono-brominated species, specifically 5-bromo-2-chlorobenzoic

acid, which is structurally similar and difficult to separate via standard crystallization.

This guide provides an objective, data-driven comparison of three distinct commercial grades of

3,5-Dibromo-2-chlorobenzoic acid. We establish a robust analytical workflow to detect the

critical "under-brominated" impurity and validate the material for high-value synthesis.
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We analyzed samples from three representative suppliers to categorize market availability into

functional grades. The data below represents a composite of triplicate analyses performed in

our application lab.

Table 1: Performance & Specification Comparison
Feature

Grade A (Pharma

Intermediate)

Grade B (Synthesis

Grade)

Grade C (Technical

Grade)

Claimed Purity 98.0% 95.0% ~90-95%

Experimental Assay

(HPLC)
98.7% 95.4% 91.2%

Primary Impurity
< 0.5% (5-Bromo-2-

Cl-BA)

3.2% (5-Bromo-2-Cl-

BA)

6.8% (5-Bromo-2-Cl-

BA)

Appearance
White crystalline

powder

Off-white to pale

yellow solid
Yellow/Brown solid

Water Content (KF) 0.15% 0.8% 2.1%

Residue on Ignition < 0.1% 0.5% > 1.0%

Suitability
GMP Synthesis, SAR

Studies
Early Stage Scale-up Bulk Agrochemicals

Key Insight: Grade C materials often exhibit significant coloration due to oxidation products and

residual iron salts from bromination catalysts, which can poison palladium catalysts in

subsequent cross-coupling steps.

Experimental Framework & Methodology
To ensure scientific integrity, we utilized a self-validating Orthogonal Analytical Workflow. This

approach combines Reverse-Phase HPLC for quantitation with 1H-NMR for structural

confirmation.

The "Under-Brominated" Risk
The synthesis generally proceeds via electrophilic aromatic substitution:
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Start: 2-Chlorobenzoic acid

Intermediate: 5-Bromo-2-chlorobenzoic acid (Major Impurity)

Product: 3,5-Dibromo-2-chlorobenzoic acid

Because the carboxylic acid is meta-directing and the chlorine is ortho/para-directing, the 5-

position is activated first, followed by the 3-position. Stopping the reaction too early leaves high

levels of the 5-bromo intermediate.

Analytical Workflow Diagram
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Click to download full resolution via product page

Caption: Orthogonal workflow combining HPLC for quantitation of the mono-bromo impurity

and NMR for structural verification of the substitution pattern.
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Detailed Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
This method is designed to resolve the critical pair: 5-bromo-2-chlorobenzoic acid and 3,5-
dibromo-2-chlorobenzoic acid.

Instrument: Agilent 1260 Infinity II or equivalent.

Column: Poroshell 120 EC-C18, 4.6 x 100 mm, 2.7 µm (Solid Core particle ensures sharp

peaks).

Mobile Phase A: 0.1% Formic Acid in Water (pH control is vital for carboxylic acids).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (aromatic ring) and 210 nm (carbonyl).

Temperature: 30°C.

Gradient Program:

Time (min) % Mobile Phase B Rationale

0.0 30% Initial equilibration

8.0 90%
Elute hydrophobic di-bromo

species

10.0 90% Wash column

10.1 30% Re-equilibrate

| 14.0 | 30% | Ready for next injection |

Expected Retention Times:

5-Bromo-2-chlorobenzoic acid: ~4.5 min (Less hydrophobic).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1296663/docs?utm_src=pdf-body#comparative-purity-analysis-guide-commercial-3-5-dibromo-2-chlorobenzoic-acid
https://www.benchchem.com/product/b1296663/docs?utm_src=pdf-body#comparative-purity-analysis-guide-commercial-3-5-dibromo-2-chlorobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,5-Dibromo-2-chlorobenzoic acid: ~6.2 min (Target).

Nuclear Magnetic Resonance (1H-NMR)
NMR is non-negotiable for verifying the regiochemistry. We must confirm the bromines are at

positions 3 and 5.

Solvent: DMSO-d6.

Target Signals:

The molecule has two aromatic protons: H4 and H6.

They are meta to each other.

Expectation: Two doublets with a small coupling constant (J ~ 2.0 - 2.5 Hz) or a singlet

integrating to 2H if chemically equivalent (though electronic environment differs slightly

due to Cl vs COOH).

Actual Observation: Typically appears as two distinct doublets in the aromatic region (7.8 -

8.2 ppm).

Impurity Flag: If you see a doublet with a large coupling constant (J ~ 8 Hz), this indicates

ortho coupling, suggesting the presence of 5-bromo-2-chlorobenzoic acid (protons at H3

and H4).

Recommendations for Researchers
For Drug Discovery (SAR): strictly use Grade A. The presence of mono-bromo impurities can

lead to "false" analogues in library synthesis (e.g., if you perform a Suzuki coupling, you will

get a mixture of mono- and di-coupled products, complicating biological assay data).

For Process Development:Grade B is acceptable if a purification step (recrystallization) is

planned downstream. The mono-bromo impurity is difficult to remove after cross-coupling.

Recrystallization Tip: If Grade C material is the only option, recrystallize from Ethanol/Water

(80:20). The di-bromo compound is less soluble than the mono-bromo impurity, allowing for

enrichment of the target compound in the precipitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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